4-Tert-butyl-2-(3-fluorosulfonyloxyphenyl)-1,3-thiazole

• IUPAC Name: 4-tert-butyl-2-(3-fluorosulfonyloxyphenyl)-1,3-thiazole
• InChI: InChI=1S/C13H14FNO3S2/c1-13(2,3)11-8-19-12(15-11)9-5-4-6-10(7-9)18-20(14,16)17/h4-8H,1-3H3
• InChI Key: SATDYCPJDRQBGK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CSC(=N1)C2=CC(=CC=C2)OS(=O)(=O)F
• Molecular Formula: C13H14FNO3S2
• Molecular Weight: 315.4 g/mol

Description

4-Tert-butyl-2-(3-fluorosulfonyloxyphenyl)-1,3-thiazole is a chemical compound that has gained significant attention due to its potential applications in scientific research. This compound is known for its unique structure and properties, which make it an important tool for studying various biochemical and physiological processes.

Mechanism of Action

The mechanism of action of 4-Tert-butyl-2-(3-fluorosulfonyloxyphenyl)-1,3-thiazole involves the inhibition of specific enzymes that are involved in various biochemical pathways. This compound binds to the active site of these enzymes and prevents their activity, thereby disrupting the pathway. This mechanism of action makes it a useful tool for studying the role of these enzymes in various diseases.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-Tert-butyl-2-(3-fluorosulfonyloxyphenyl)-1,3-thiazole depend on the specific pathway or enzyme that is being studied. This compound has been shown to inhibit the activity of various enzymes involved in cancer, inflammation, and other diseases. It has also been shown to have potential neuroprotective effects.

Advantages and Limitations for Lab Experiments

The advantages of using 4-Tert-butyl-2-(3-fluorosulfonyloxyphenyl)-1,3-thiazole in lab experiments include its high purity, stability, and specificity for certain enzymes. However, one limitation is that this compound may not be suitable for studying all biochemical pathways and may have off-target effects on other enzymes.

Future Directions

There are several future directions for research involving 4-Tert-butyl-2-(3-fluorosulfonyloxyphenyl)-1,3-thiazole. One potential direction is to explore its potential as a therapeutic agent for various diseases, including cancer and inflammation. Another direction is to study its effects on specific enzymes and pathways in more detail to gain a better understanding of its mechanism of action. Additionally, further research is needed to explore its potential as a fluorescent probe for studying protein-ligand interactions.

Synthesis Methods

The synthesis of 4-Tert-butyl-2-(3-fluorosulfonyloxyphenyl)-1,3-thiazole involves a series of chemical reactions that are carried out under specific conditions. The most commonly used method for synthesizing this compound is the reaction of 3-fluorosulfonylbenzoyl chloride with tert-butylamine and thioamide. This method yields a high purity product that can be used for various scientific applications.

Scientific Research Applications

4-Tert-butyl-2-(3-fluorosulfonyloxyphenyl)-1,3-thiazole has been extensively used in scientific research for various applications. This compound is known for its ability to inhibit the activity of certain enzymes, which makes it a useful tool for studying the biochemical pathways involved in various diseases. It has also been used as a fluorescent probe to study protein-ligand interactions and as a potential anticancer agent.